Cas no 1805450-40-1 (3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805450-40-1
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4865458
• Update Time: 2025-10-29

3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-6-3(2-15)1-4(7(10)11)5(16-6)8(12,13)14/h1,7H,2,15H2
• InChI Key： OBOZVGHGQKTCFM-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C=C(C(F)F)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805450-40-1)

3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1805450-40-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its substituents such as the aminomethyl, bromo, difluoromethyl, and trifluoromethyl groups, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations, including nucleophilic substitutions, condensations, and coupling reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of both difluoromethyl and trifluoromethyl groups at the 5- and 6-positions, respectively, enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These fluorinated substituents are known to improve pharmacokinetic profiles by increasing binding affinity to biological targets and reducing susceptibility to enzymatic degradation.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Research has demonstrated that compounds containing fluorine atoms exhibit enhanced binding interactions with enzymes and receptors, leading to improved therapeutic efficacy. For instance, studies have shown that the introduction of fluorine at specific positions in pyridine derivatives can modulate their pharmacological properties, making them more suitable for treating various diseases. The bromo atom at the 2-position further extends the utility of this compound as a building block in medicinal chemistry, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

One of the most compelling aspects of 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. The combination of its reactive amine group and electron-withdrawing fluorinated substituents makes it an ideal candidate for designing molecules with targeted biological activity. For example, recent studies have explored its use in synthesizing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to modify this compound at multiple positions allows chemists to fine-tune its properties, optimizing it for specific therapeutic applications.

The synthesis of 3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine involves a series of well-established organic reactions that highlight its synthetic versatility. The starting material typically undergoes bromination followed by nucleophilic substitution with an amine source to introduce the aminomethyl group. Subsequent functionalization with fluorinated reagents such as difluoroacetate or trifluoroacetate completes the synthesis. This multi-step process underscores the compound's importance as a versatile intermediate in pharmaceutical research.

From a medicinal chemistry perspective, the structural motifs present in this compound offer several advantages over simpler pyridines. The presence of multiple fluorine atoms not only enhances lipophilicity but also introduces steric hindrance that can improve binding selectivity. Additionally, the aminomethyl group provides a handle for further derivatization, enabling chemists to explore new chemical space without losing sight of key pharmacological targets. These features make it an attractive scaffold for drug discovery programs aimed at developing next-generation therapeutics.

In conclusion,3-(Aminomethyl)-2-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805450-40-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and synthetic accessibility position it as a valuable tool for developing novel drugs with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for fluorinated heterocycles,this compound is likely to play an increasingly important role in medicinal chemistry and drug development efforts worldwide.